Cas no 338750-79-1 (3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-)

• Product Name: 3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-
• CAS No: 338750-79-1
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 3303198
• PubChem ID: 737865
• Update Time: 2025-04-21

3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO- Chemical and Physical Properties

Names and Identifiers

• 3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-
• 4-((DIMETHYLAMINO)METHYLENE)-1H-PYRAZOL-5(4H)-ONE
• MFCD00138484
• 4-[(dimethylamino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
• (4Z)-4-(dimethylaminomethylidene)-1H-pyrazol-5-one
• 338750-79-1
• AKOS006346211
• 4-[(dimethylamino)methylene]-2,4-dihydro-3H-pyrazol-3-one
• 821016-54-0

• Inchi： 1S/C6H9N3O/c1-9(2)4-5-3-7-8-6(5)10/h3-4H,1-2H3,(H,8,10)
• InChI Key： DKNARJWAYOXLPT-UHFFFAOYSA-N
• SMILES： N1=CC(=CN(C)C)C(=O)N1

Computed Properties

• Exact Mass: 139.074561919Da
• Monoisotopic Mass: 139.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 44.7Ų